4-(4-t-Butylsulfamoylphenyl)-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-[4-(tert-butylsulfamoyl)phenyl]-3-hydroxybenzoic acid
• InChI: InChI=1S/C17H19NO5S/c1-17(2,3)18-24(22,23)13-7-4-11(5-8-13)14-9-6-12(16(20)21)10-15(14)19/h4-10,18-19H,1-3H3,(H,20,21)
• InChI Key: SKPKEHDGXQFOGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)C(=O)O)O
• Molecular Formula: C17H19NO5S
• Molecular Weight: 349.4 g/mol

Description

4-(4-t-Butylsulfamoylphenyl)-3-hydroxybenzoic acid, 95%, is a chemical compound that has a wide range of applications in scientific research. This compound is a derivative of benzoic acid and has been used in laboratory experiments to explore its biochemical and physiological effects.

Scientific Research Applications

4-(4-t-Butylsulfamoylphenyl)-3-hydroxybenzoic acid, 95%, has been used in a variety of scientific research applications. It has been used in studies of its biochemical and physiological effects, as well as in studies of its potential applications in drug discovery and development. Additionally, this compound has been used in studies of its potential use as an inhibitor of enzymes.

Mechanism of Action

The mechanism of action of 4-(4-t-Butylsulfamoylphenyl)-3-hydroxybenzoic acid, 95%, is not yet fully understood. However, it is believed that the compound acts as an inhibitor of enzymes, which can block the activity of certain enzymes and thus affect biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-t-Butylsulfamoylphenyl)-3-hydroxybenzoic acid, 95%, are not yet fully understood. However, studies have shown that the compound can inhibit the activity of certain enzymes and affect biochemical and physiological processes. Additionally, the compound has been shown to have antioxidant properties, which may be beneficial in certain applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-t-Butylsulfamoylphenyl)-3-hydroxybenzoic acid, 95%, in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. Additionally, the compound is relatively non-toxic and has low environmental impact. However, this compound can be expensive and may be difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for the use of 4-(4-t-Butylsulfamoylphenyl)-3-hydroxybenzoic acid, 95%. For example, the compound could be further studied for its potential applications in drug discovery and development. Additionally, the compound could be studied for its potential use as an antioxidant or for its potential use as an inhibitor of enzymes. Furthermore, the compound could be studied for its potential use in medical treatments, as well as its potential use in other applications such as food preservation or water purification.

Synthesis Methods

4-(4-t-Butylsulfamoylphenyl)-3-hydroxybenzoic acid, 95%, is synthesized through a reaction of 4-t-butylsulfamoylbenzoic acid with sodium hydroxide. First, 4-t-butylsulfamoylbenzoic acid is dissolved in a mixture of ethanol and water. Then, sodium hydroxide is added to the solution and the mixture is heated to 80-90°C. The reaction is then cooled and filtered to obtain the compound in solid form.